Cas no 98139-72-1 (Isopentylboronic acid)

• Product Name: Isopentylboronic acid
• CAS No: 98139-72-1
• MF: C₅H₁₃BO₂
• MW: 115.966521978378
• MDL: MFCD07784365
• CID: 801629
• PubChem ID: 15061386
• Update Time: 2025-08-04

Isopentylboronic acid Chemical and Physical Properties

Names and Identifiers

• Isopentylboronic acid
• 3-Methyl-1-butylboronic acid
• 3-methylbutylboronic acid
• Boronic acid,(3-methylbutyl)- (9CI)
• CS-0154235
• D70604
• (3-METHYLBUTYL)BORONIC ACID
• Boronic acid, (3-methylbutyl)-
• AKOS010056436
• 98139-72-1
• Isopentylboronicacid
• SY024043
• MFCD07784365
• UVMWVBMFEDQYRW-UHFFFAOYSA-N
• AM90168
• AS-18761
• EN300-1252973
• SCHEMBL2405684
• DTXSID20567680
• 3-Methyl-1-butylboronia acid

• MDL： MFCD07784365
• Inchi： 1S/C5H13BO2/c1-5(2)3-4-6(7)8/h5,7-8H,3-4H2,1-2H3
• InChI Key： UVMWVBMFEDQYRW-UHFFFAOYSA-N
• SMILES： OB(CCC(C)C)O

Computed Properties

• Exact Mass: 116.10100
• Monoisotopic Mass: 116.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.903
• Melting Point: 80-102°C
• Boiling Point: 199.7°C at 760 mmHg
• Flash Point: 74.6°C
• Refractive Index: 1.407
• PSA: 40.46000
• LogP: 0.50530

Isopentylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on Isopentylboronic acid

Isopentylboronic Acid (CAS No. 98139-72-1): Properties, Applications, and Market Insights

Isopentylboronic acid (CAS No. 98139-72-1) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceuticals, and material science. This compound, also known as 3-methylbutylboronic acid, belongs to the class of alkylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions. Its unique structure and reactivity make it a valuable building block for researchers and industries alike.

The molecular formula of isopentylboronic acid is C₅H₁₃BO₂, with a molecular weight of 116.97 g/mol. It typically appears as a white to off-white crystalline powder, soluble in common organic solvents like tetrahydrofuran (THF) and dimethyl sulfoxide (DMSO). The compound's stability under ambient conditions and its compatibility with various reaction environments contribute to its widespread use in organic synthesis.

One of the most significant applications of isopentylboronic acid is in the Suzuki-Miyaura coupling, a Nobel Prize-winning reaction that forms carbon-carbon bonds. This reaction is essential for constructing complex molecules in pharmaceuticals, agrochemicals, and advanced materials. Researchers often search for "boronic acid coupling reagents" or "best reagents for Suzuki reaction," highlighting the demand for high-quality compounds like isopentylboronic acid.

In the pharmaceutical industry, isopentylboronic acid serves as a key intermediate in the synthesis of biologically active molecules. Its role in creating protease inhibitors and anticancer agents has garnered attention, especially with the growing interest in "targeted drug delivery" and "precision medicine." The compound's ability to form stable boronate esters with diols also makes it useful in sensor development and glucose detection systems.

The market for isopentylboronic acid is expanding, driven by advancements in green chemistry and sustainable synthesis. Many users search for "eco-friendly boronic acids" or "sustainable coupling reagents," reflecting the industry's shift toward environmentally benign processes. Manufacturers are now focusing on improving the purity and yield of isopentylboronic acid to meet the demands of high-end applications.

Handling and storage of isopentylboronic acid require standard laboratory precautions. It should be stored in a cool, dry place, away from moisture and strong oxidizing agents. While the compound is not classified as hazardous, proper personal protective equipment (PPE), such as gloves and goggles, is recommended during use. These safety measures align with the increasing searches for "safe handling of boronic acids" and "lab safety guidelines."

In conclusion, isopentylboronic acid (CAS No. 98139-72-1) is a crucial reagent in modern chemistry, with applications spanning drug discovery, material science, and catalysis. Its relevance in cutting-edge research and industrial processes ensures its continued importance in the scientific community. For those seeking "high-purity boronic acids" or "reliable Suzuki coupling reagents," isopentylboronic acid remains a top choice.